Tert-butyl 5-bromo-2-methylbenzylcarbamate

• IUPAC Name: tert-butyl N-[(5-bromo-2-methylphenyl)methyl]carbamate
• InChI: InChI=1S/C13H18BrNO2/c1-9-5-6-11(14)7-10(9)8-15-12(16)17-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key: GUXCZFWXGCVURT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)CNC(=O)OC(C)(C)C
• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol
• CAS RN: 1177558-43-8

Description

Molecular Structure Analysis

The molecular structure of Tert-butyl 5-bromo-2-methylbenzylcarbamate is characterized by the presence of a benzylcarbamate group attached to a tert-butyl group. The benzyl group is substituted with a bromine atom and a methyl group.

Physical And Chemical Properties Analysis

Tert-butyl 5-bromo-2-methylbenzylcarbamate is a solid at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

1. Photochemical and Thermal Rearrangement of Oxaziridines

The research by Lattes et al. (1982) explored the photochemical and thermal rearrangement of oxaziridines, including compounds similar to tert-butyl 5-bromo-2-methylbenzylcarbamate. This study provided insights into the stereoelectronic theory, explaining regioselectivities observed in photochemical and thermal rearrangements of oxaziridines (Lattes et al., 1982).

2. Polymer Stabilisation

Yachigo et al. (1988) investigated the role of compounds like tert-butyl 5-bromo-2-methylbenzylcarbamate in stabilising polymers against thermal degradation, particularly in butadiene polymers. This study highlighted a unique bifunctional mechanism of stabilization (Yachigo et al., 1988).

3. Catalytic Activity Enhancement

The study by Arion et al. (2013) demonstrated that the inclusion of tert-butyl groups, akin to tert-butyl 5-bromo-2-methylbenzylcarbamate, in transition metal S-methylisothiosemicarbazonates significantly enhances catalytic activity and stabilizes redox states in galactose oxidase models (Arion et al., 2013).

4. Investigation of MTBE Oxidation

Acero et al. (2001) researched the oxidation of methyl tert-butyl ether (MTBE), identifying major degradation products and establishing rate constants. This study is relevant due to the structural similarities between MTBE and tert-butyl 5-bromo-2-methylbenzylcarbamate (Acero et al., 2001).

5. Application in Star Polymers and Block Copolymers

Zhao et al. (2005) utilized tert-butyl acrylate, which shares structural features with tert-butyl 5-bromo-2-methylbenzylcarbamate, in the synthesis of well-defined star polymers and star block copolymers. This process involved atom transfer radical polymerization (Zhao et al., 2005).

6. Fujiwara-Moritani Reactions Enhancement

Liu and Hii (2011) found that tert-butyl perbenzoate, structurally related to tert-butyl 5-bromo-2-methylbenzylcarbamate, can be used as a substitute for benzoquinone in Fujiwara-Moritani reactions. This study is significant for room-temperature reactions involving similar compounds (Liu & Hii, 2011).

Mechanism of Action

Mode of Action

The compound could potentially act as an inhibitor or activator of its target, depending on the nature of the interaction. The bromine atom could form a halogen bond with a key amino acid in the target protein, altering its function. The carbamate group could also be hydrolyzed by enzymes, releasing a benzyl group and a tert-butyl group, which could have further interactions .

Biochemical Pathways

The exact biochemical pathways affected by Tert-butyl 5-bromo-2-methylbenzylcarbamate would depend on its specific targets. Compounds with similar structures have been known to affect pathways involving the metabolism of xenobiotics, or foreign substances in the body .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tert-butyl 5-bromo-2-methylbenzylcarbamate would depend on factors such as its solubility, stability, and the presence of transporters for the compound in the body. The compound could potentially be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized primarily in the liver, and excreted in the urine or feces .

Result of Action

The molecular and cellular effects of Tert-butyl 5-bromo-2-methylbenzylcarbamate’s action would depend on its specific targets and mode of action. Potential effects could include the inhibition or activation of enzymes, changes in cell signaling, or alterations in cellular metabolism .

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds could influence the action, efficacy, and stability of Tert-butyl 5-bromo-2-methylbenzylcarbamate. For example, extreme pH or temperature could affect the compound’s stability, while the presence of other compounds could affect its absorption or metabolism .

Safety and Hazards

While specific safety and hazard information for Tert-butyl 5-bromo-2-methylbenzylcarbamate was not found, compounds of similar structure often require careful handling. They may pose risks such as skin and eye irritation, and inhalation might be harmful. Always refer to the material safety data sheet (MSDS) for detailed safety information.